![molecular formula C13H12F2N2 B1452252 1-(3,4-Difluorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine CAS No. 1105195-72-9](/img/structure/B1452252.png)
1-(3,4-Difluorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
Overview
Description
1-(3,4-Difluorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine (1-3,4-DFPTP) is a heterocyclic aromatic compound and an important building block in organic synthesis. It is a versatile and useful compound, with a wide range of applications in synthetic chemistry and biological research.
Scientific Research Applications
Asymmetric Synthesis and Chemical Reactivity
The asymmetric synthesis of 1-substituted 1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazines has been achieved through reactions involving chiral auxiliaries and organometallic reagents, demonstrating the chemical versatility and potential for creating medicinally interesting compounds with high diastereoselectivity (Gualandi et al., 2011). Further studies have developed enantioselective synthesis methods, highlighting the importance of the substituent and absolute configuration for the medicinal efficacy of these compounds (Hu et al., 2018).
Novel Synthetic Approaches and Biological Activity
Research has also focused on the novel synthetic approaches for tetrahydropyrrolo[1,2-a]pyrazine derivatives, exploring their potential biological activities. For instance, the synthesis of pyrrolo[1,2-a]pyrazine derivatives from ethyl 2-amino-6,8-dimethyl-1,3-dioxo-1,2,3,4-tetrahydropyrrolo-[1,2-a]pyrazine-7-carboxylate demonstrates the utility of this heterocyclic compound as a key starting material for creating analogues of natural alkaloids, which could have significant biological applications (Voievudskyi et al., 2016).
Catalytic Asymmetric Synthesis
The catalytic asymmetric intramolecular aza-Friedel-Crafts reaction of N-aminoethylpyrroles with aldehydes, catalyzed by a chiral phosphoric acid, represents an efficient method for preparing chiral 1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazines. This method provides high yields and high enantioselectivities, showcasing a general strategy towards various aldehydes and pyrrole derivatives (He et al., 2011).
Polyfunctional Scaffolds and Drug Discovery
The synthesis of polyfunctional tetrahydropyrido[3,4-b]pyrazine scaffolds through a one-pot annelation reaction of pentafluoropyridine with appropriate diamines has been described. These scaffolds have been synthesized very readily, demonstrating the potential of the polyfluorinated ring fused pyridine system as a scaffold for the synthesis of previously inaccessible poly-substituted pyridopyrazine derivatives. This approach is particularly relevant to the development of new chemical entities for the life science industries and drug discovery, where low molecular weight, polyfunctional heterocyclic derivatives are increasingly important (Sandford et al., 2005).
properties
IUPAC Name |
1-(3,4-difluorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12F2N2/c14-10-4-3-9(8-11(10)15)13-12-2-1-6-17(12)7-5-16-13/h1-4,6,8,13,16H,5,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFICLFNZXYXVGW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C=CC=C2C(N1)C3=CC(=C(C=C3)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12F2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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